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Compound of Interest

Ethyl 2-
Compound Name:
hydroxycyclopentanecarboxylate

Cat. No. B1347620

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Ethyl 2-hydroxycyclopentanecarboxylate. The information is presented to support research,
development, and quality control activities involving this chemical compound. All quantitative
data is summarized in a clear tabular format, and detailed experimental protocols for
determining these properties are provided.

Core Physical Properties

Ethyl 2-hydroxycyclopentanecarboxylate is a cyclic ester with the chemical formula
C8H1403.[1][2] Its physical characteristics are crucial for its handling, application, and
integration into various chemical processes.
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Property Value

Molecular Formula C8H1403[1]

Molecular Weight 158.19 g/mol [1]

Boiling Point 129-130 °C at 42 mmHg
Density 1.06 g/mL

Refractive Index (n20/D) 1.456-1.458

CAS Number 54972-10-0[1]

Note: Specific stereochemistry (cis/trans) can influence physical properties, but the available
data does not always differentiate between isomers.

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
properties of a liquid compound like Ethyl 2-hydroxycyclopentanecarboxylate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[3] A common and effective method for its determination, especially for small sample
volumes, is the Thiele tube method.[3]

Apparatus:

Thiele tube

Thermometer (-10 to 200 °C)

Capillary tube (sealed at one end)

Small test tube

Heat source (e.g., Bunsen burner or hot plate)
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o Mineral oil or other suitable heating bath liquid

e Rubber band or wire to attach the test tube to the thermometer

Procedure:

A few milliliters of Ethyl 2-hydroxycyclopentanecarboxylate are placed in the small test
tube.

o Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

e The test tube is securely attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

e The thermometer and test tube assembly are suspended in the Thiele tube containing
mineral oil, ensuring the heating oil level is above the sample level.

e The side arm of the Thiele tube is gently heated, allowing for slow and uniform temperature
elevation of the oil bath.

e As the temperature rises, air trapped in the capillary tube will slowly bubble out.

e The temperature at which a continuous and rapid stream of bubbles emerges from the
capillary tube is noted. Heating is then discontinued.

e The liquid is allowed to cool. The boiling point is the temperature at which the bubbling stops
and the liquid just begins to enter the capillary tube.[3]

Determination of Density

The density of a liquid can be determined by measuring the mass of a known volume of the
substance.[4]

Apparatus:
e Pycnometer or a graduated cylinder and an analytical balance

e Thermometer

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1347620?utm_src=pdf-body
https://www.prepchem.com/methyl-3-hydroxycyclopentanecarboxylate-str1059/
http://www.orgsyn.org/demo.aspx?prep=CV6P0062
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Water bath (for temperature control)

Procedure using a Graduated Cylinder:

The mass of a clean, dry graduated cylinder is measured using an analytical balance.

» A specific volume of Ethyl 2-hydroxycyclopentanecarboxylate is carefully added to the
graduated cylinder. The volume is read from the bottom of the meniscus.

o The mass of the graduated cylinder containing the liquid is then measured.

e The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder
from the combined mass.

e The density is calculated by dividing the mass of the liquid by its volume.

e The temperature at which the measurement is taken should be recorded, as density is
temperature-dependent.

Determination of Refractive Index

The refractive index of a liquid is the ratio of the speed of light in a vacuum to its speed in the
liquid. It is a characteristic property that is useful for identification and purity assessment. An
Abbe refractometer is commonly used for this measurement.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Solvent for cleaning (e.g., ethanol or acetone)

Soft tissue paper

Procedure:
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e The refractometer is calibrated using a standard liquid with a known refractive index (e.qg.,
distilled water).

e The prism of the refractometer is cleaned with a suitable solvent and dried with a soft tissue.

» Afew drops of Ethyl 2-hydroxycyclopentanecarboxylate are placed on the surface of the
lower prism using a clean dropper.

e The prisms are closed and locked.

e The instrument is adjusted to bring the dividing line between the light and dark fields into
sharp focus at the crosshairs of the eyepiece.

o The refractive index is read directly from the instrument's scale.

o The temperature should be controlled and recorded, as the refractive index is temperature-
dependent. A common standard temperature is 20°C.

Determination of Melting/Freezing Point

While a specific melting point for Ethyl 2-hydroxycyclopentanecarboxylate is not readily
available in the literature, suggesting it is a liquid at or below room temperature, its freezing
point can be determined.

Apparatus:

e Small test tube

e Thermometer

 Stirring rod or magnetic stirrer

e Cooling bath (e.g., ice-salt mixture)

Procedure:

o Asample of Ethyl 2-hydroxycyclopentanecarboxylate is placed in a small test tube.

o Athermometer is immersed in the liquid, ensuring the bulb is fully submerged.
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e The test tube is placed in a cooling bath and the sample is stirred continuously.
e The temperature is recorded at regular intervals.

e The freezing point is the temperature at which the liquid begins to solidify and the
temperature remains constant until all the liquid has frozen.

Determination of Solubility

The solubility of Ethyl 2-hydroxycyclopentanecarboxylate in various solvents can be
determined through qualitative observation.

Apparatus:

o Several small test tubes

o Graduated pipettes or droppers

» A selection of solvents (e.g., water, ethanol, acetone, diethyl ether, hexane)
Procedure:

o Asmall, measured amount of Ethyl 2-hydroxycyclopentanecarboxylate (e.g., 0.1 mL) is
placed into separate test tubes.

e Asmall, measured amount of a solvent (e.g., 1 mL) is added to each test tube.
e The test tubes are agitated or vortexed to ensure thorough mixing.

o The mixture is observed to determine if the solute has completely dissolved. The formation of
a single, clear phase indicates solubility. The presence of cloudiness, separate layers, or
undissolved droplets indicates insolubility or partial solubility.

e Observations are recorded for each solvent.

Synthesis Workflow

A common synthetic route to Ethyl 2-hydroxycyclopentanecarboxylate involves the
reduction of the corresponding ketone, Ethyl 2-oxocyclopentanecarboxylate, using a reducing

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1347620?utm_src=pdf-body
https://www.benchchem.com/product/b1347620?utm_src=pdf-body
https://www.benchchem.com/product/b1347620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

agent such as sodium borohydride.[3]
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Caption: Synthesis of Ethyl 2-hydroxycyclopentanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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